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Compound of Interest

Compound Name:
2-Methoxy-5-

(trifluoromethoxy)benzyl alcohol

Cat. No.: B1309735 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Methoxy-5-(trifluoromethoxy)benzyl
alcohol, a fluorinated aromatic compound of significant interest in the fields of medicinal

chemistry and materials science. This document details its chemical identity, physicochemical

properties, a plausible synthetic route, and its potential applications, particularly in the realm of

drug development.

Chemical Identity and Properties
2-Methoxy-5-(trifluoromethoxy)benzyl alcohol is a substituted aromatic alcohol. The

presence of both a methoxy and a trifluoromethoxy group on the benzene ring imparts unique

electronic and lipophilic characteristics, making it a valuable building block in organic synthesis.

CAS Number: 562840-50-0[1]

Synonyms: [2-methoxy-5-(trifluoromethoxy)phenyl]methanol

Physicochemical Data Summary
Precise experimental data for 2-Methoxy-5-(trifluoromethoxy)benzyl alcohol is not readily

available in public literature. However, data for structurally similar compounds provides a

reasonable estimation of its properties.
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Property

2-Methoxy-5-
(trifluoromethoxy)b
enzyl alcohol
(Predicted/Inferred)

2-
(Trifluoromethoxy)
benzyl alcohol
(CAS: 175278-07-6)
[2]

2-
(Trifluoromethyl)be
nzyl alcohol (CAS:
346-06-5)[3]

Molecular Formula C9H9F3O3 C8H7F3O2 C8H7F3O

Molecular Weight 222.17 g/mol [1] 192.14 g/mol 176.14 g/mol

Appearance Solid or liquid
White to almost white

clear liquid
Colorless liquid

Boiling Point No data available 98 °C / 12 mmHg 90 °C / 20 mmHg

Density No data available 1.33 g/mL 1.326 g/mL at 25 °C

Refractive Index No data available n20/D 1.45 n20/D 1.468

Purity ≥95%[1] ≥96% (GC) 97%

Storage
Sealed in dry, room

temperature

Store at Room

Temperature
No data available

Structural Attributes of 2-Methoxy-5-(trifluoromethoxy)benzyl alcohol
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2-Methoxy-5-(trifluoromethoxy)benzyl alcohol

CAS: 562840-50-0 Formula: C9H9F3O3 MW: 222.17 Key Functional Groups Applications

Benzyl Alcohol Methoxy Group Trifluoromethoxy Group Pharmaceutical Intermediate Agrochemical Synthesis Material Science
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Reaction Setup

Reduction

Workup

Purification

Dissolve benzoic acid in anhydrous THF

Cool to 0°C under N2

Add BH3-THF dropwise at 0°C

Reflux for 1.5-3h

Quench with 6N HCl at 0°C

Extract with Ethyl Acetate

Dry with MgSO4

Concentrate under reduced pressure

Column Chromatography

Pure Product

 

2-Methoxy-5-(trifluoromethoxy)benzyl alcohol

Reagent:
Phosphorus tribromide (PBr3)

or
Carbon tetrabromide (CBr4) / Triphenylphosphine (PPh3)

Bromination

2-Methoxy-5-(trifluoromethoxy)benzyl bromide

Further Elaboration:
Nucleophilic Substitution Reactions

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cenmed.com [cenmed.com]

2. chemimpex.com [chemimpex.com]

3. 346-06-5 CAS MSDS (2-(Trifluoromethyl)benzyl alcohol) Melting Point Boiling Point
Density CAS Chemical Properties [chemicalbook.com]
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alcohol-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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